![molecular formula C20H18ClN3O4S2 B2580613 2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide CAS No. 899965-78-7](/img/structure/B2580613.png)
2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide
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Description
2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O4S2 and its molecular weight is 463.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with structures related to "2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-ethylphenyl)acetamide" have been synthesized and characterized, providing a foundation for understanding their chemical properties and potential biological activities. For example, the synthesis of various derivatives of 1,3,4-oxadiazole and acetamide, incorporating ethyl nipecotate and bearing multifunctional moieties, has been reported. These compounds were evaluated for their antibacterial and anti-enzymatic potential, supported by hemolytic activity studies (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).
Pharmacological Potential
The structural complexity of "this compound" suggests its potential for pharmacological applications. Compounds with similar sulfonamide and acetamide functionalities have been studied for their cytotoxicity against various cancer cell lines, indicating the potential of these compounds in anticancer research (Arsenyan, Rubina, & Domracheva, 2016). Additionally, derivatives containing sulphonylacetamide moieties have shown promising antibacterial and anti-urease activities, highlighting their potential in the development of new antimicrobial agents (Noreen, Rasool, Gull, Zubair, Mahmood, Ayub, Nasim, Yaqoob, Zia-ul-Haq, & De Feo, 2015).
Chemical Properties and Reactivity
The reactivity and chemical properties of compounds structurally related to "this compound" have been explored in various studies. For instance, the synthesis of thiophene sulfonamide derivatives via Suzuki cross-coupling reactions has been reported, demonstrating the versatility of these compounds in organic synthesis and their potential for further chemical modifications (Noreen, Rasool, Gull, Nasim, Zahoor, Yaqoob, Kousar, Zubair, Bukhari, & Rana, 2017).
properties
IUPAC Name |
2-[[5-(3-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(3-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O4S2/c1-2-13-5-3-7-15(9-13)23-18(25)12-29-20-22-11-17(19(26)24-20)30(27,28)16-8-4-6-14(21)10-16/h3-11H,2,12H2,1H3,(H,23,25)(H,22,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWTCECMWICFLPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CSC2=NC=C(C(=O)N2)S(=O)(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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